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Cat. No.: B1198533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cisapride monohydrate is a gastroprokinetic agent that enhances gastrointestinal motility by

acting primarily as a serotonin 5-HT₄ receptor agonist.[1] This action facilitates the release of

acetylcholine from the myenteric plexus, leading to increased smooth muscle contraction in the

gastrointestinal tract.[1] These application notes provide a detailed protocol for conducting an in

vitro smooth muscle contraction assay using cisapride monohydrate, a fundamental tool for

studying its pharmacological properties and mechanism of action. The assay is crucial for

researchers in pharmacology and drug development investigating prokinetic agents.

Mechanism of Action
Cisapride's primary mechanism involves the activation of 5-HT₄ receptors on enteric neurons.

[1] This activation stimulates a signaling cascade that results in the enhanced release of

acetylcholine (ACh) into the neuromuscular junction of the gut wall. ACh then binds to

muscarinic receptors on the smooth muscle cells, triggering depolarization and subsequent

muscle contraction. While this is the principal pathway, some studies suggest that cisapride

may also exert direct effects on smooth muscle cells, although the cholinergic pathway is

considered predominant.[2] A bell-shaped dose-response curve has been observed, with

higher concentrations of cisapride potentially causing inhibitory effects.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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